Cas no 21325-03-1 (4-fluoro-2-nitrophenylthiocyanate)
4-fluoro-2-nitrophenylthiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-2-nitrophenylthiocyanate
- Thiocyanic acid, 4-fluoro-2-nitrophenyl ester
-
- Inchi: 1S/C7H3FN2O2S/c8-5-1-2-7(13-4-9)6(3-5)10(11)12/h1-3H
- InChI Key: BXJQWEZDUJFARY-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(F)C=C1[N+]([O-])=O)C#N
4-fluoro-2-nitrophenylthiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC508035-250mg |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | 250mg |
£240.00 | 2025-02-21 | ||
| Apollo Scientific | PC508035-1g |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | 1g |
£720.00 | 2025-02-21 | ||
| Apollo Scientific | PC508035-5g |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | 5g |
£2160.00 | 2025-02-21 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592984-250mg |
4-Fluoro-2-nitro-1-thiocyanatobenzene |
21325-03-1 | 98% | 250mg |
¥1006 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592984-1g |
4-Fluoro-2-nitro-1-thiocyanatobenzene |
21325-03-1 | 98% | 1g |
¥2637 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592984-5g |
4-Fluoro-2-nitro-1-thiocyanatobenzene |
21325-03-1 | 98% | 5g |
¥8828 | 2023-03-11 | |
| Key Organics Ltd | PS-10558-1MG |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | >95% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | PS-10558-5MG |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | >95% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | PS-10558-10MG |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | >95% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | PS-10558-20MG |
4-fluoro-2-nitrophenylthiocyanate |
21325-03-1 | >95% | 20mg |
£76.00 | 2023-03-10 |
4-fluoro-2-nitrophenylthiocyanate Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-fluoro-2-nitrophenylthiocyanate
Recent Advances in the Application of 4-Fluoro-2-Nitrophenylthiocyanate (CAS: 21325-03-1) in Chemical Biology and Pharmaceutical Research
4-Fluoro-2-nitrophenylthiocyanate (CAS: 21325-03-1) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse applications. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of novel enzyme inhibitors and fluorescent probes. This compound's ability to undergo nucleophilic substitution reactions makes it a valuable tool for modifying biomolecules and designing targeted therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-fluoro-2-nitrophenylthiocyanate as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized its thiocyanate group for selective modification of cysteine residues in target proteins, achieving significant improvements in inhibitor specificity. This approach has opened new avenues for developing targeted cancer therapies with reduced off-target effects.
In the field of chemical biology, recent work has focused on employing 4-fluoro-2-nitrophenylthiocyanate as a fluorescent labeling reagent. Its nitro group allows for subsequent reduction to amines, enabling conjugation with various fluorophores. A 2024 Nature Chemical Biology paper reported its successful application in live-cell imaging studies, where it demonstrated superior stability compared to conventional labeling reagents.
Pharmaceutical applications have also seen significant progress, with several research groups incorporating 4-fluoro-2-nitrophenylthiocyanate into drug discovery pipelines. Its unique electronic properties, conferred by the fluorine and nitro substituents, have been exploited to modulate the pharmacokinetic profiles of candidate compounds. Recent patent filings indicate growing commercial interest in derivatives of this compound for therapeutic applications.
The safety profile and handling considerations of 4-fluoro-2-nitrophenylthiocyanate have been the subject of recent toxicological studies. While it shows moderate reactivity, proper handling procedures have been established to ensure safe laboratory use. These developments have facilitated its broader adoption in both academic and industrial research settings.
Looking forward, the unique chemical properties of 4-fluoro-2-nitrophenylthiocyanate position it as a promising scaffold for future drug development and chemical biology applications. Ongoing research is exploring its potential in PROTAC design, covalent inhibitor development, and as a versatile handle for bioconjugation strategies. The compound's commercial availability and well-characterized reactivity make it particularly attractive for high-throughput screening approaches.
21325-03-1 (4-fluoro-2-nitrophenylthiocyanate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)